4-(3-chloro-4-ethoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H23ClN4O4
• Molecular Weight: 466.9 g/mol
• IUPAC Name: (4E)-4-[(3-chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-(3-imidazol-1-ylpropyl)-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C24H23ClN4O4/c1-2-33-19-7-6-16(13-18(19)25)22(30)20-21(17-5-3-8-26-14-17)29(24(32)23(20)31)11-4-10-28-12-9-27-15-28/h3,5-9,12-15,21,30H,2,4,10-11H2,1H3/b22-20+
• InChI Key: HAKPPBXQCZEERA-LSDHQDQOSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CN=CC=C4)/O)Cl
• SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CN=CC=C4)O)Cl

Description

4-(3-chloro-4-ethoxybenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as CE-224,535 and is a selective antagonist of the oxytocin receptor. The oxytocin receptor is a G protein-coupled receptor that plays a crucial role in various physiological processes such as social bonding, lactation, and reproductive behavior. Hence, CE-224,535 has been extensively studied for its potential in treating various disorders related to these processes.

Mechanism of Action

CE-224,535 is a selective antagonist of the oxytocin receptor. The oxytocin receptor is a G protein-coupled receptor that plays a crucial role in various physiological processes such as social bonding, lactation, and reproductive behavior. By blocking the oxytocin receptor, CE-224,535 disrupts the normal functioning of these processes, leading to the observed therapeutic effects.
Biochemical and Physiological Effects:
CE-224,535 has been shown to have several biochemical and physiological effects. In animal models, CE-224,535 has been shown to increase the levels of dopamine and norepinephrine in the prefrontal cortex, leading to improved social behavior. Additionally, CE-224,535 has been shown to decrease the levels of cortisol, a stress hormone, in the blood, leading to reduced stress-induced behaviors.

Advantages and Limitations for Lab Experiments

CE-224,535 has several advantages for lab experiments. It is a selective antagonist of the oxytocin receptor, which allows for the specific targeting of this receptor. Additionally, CE-224,535 has been extensively studied in preclinical models, providing a solid foundation for further research. However, CE-224,535 also has limitations, such as its low solubility and poor bioavailability, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on CE-224,535. One potential direction is to investigate its potential in treating other disorders related to social behavior, such as borderline personality disorder and social phobia. Additionally, further research is needed to optimize the synthesis of CE-224,535 to improve yield and purity. Finally, the development of more potent and selective oxytocin receptor antagonists could lead to the development of more effective therapies for various disorders.

Synthesis Methods

The synthesis of CE-224,535 involves several steps. The first step involves the synthesis of 3-(1H-imidazol-1-yl)propylamine, which is then reacted with 4-(3-chloro-4-ethoxybenzoyl)-3-hydroxy-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one to yield CE-224,535. The synthesis of CE-224,535 has been optimized to improve yield and purity, and several modifications have been made to the synthesis protocol.

Scientific Research Applications

CE-224,535 has been extensively studied for its potential therapeutic applications. It has been shown to have potential in treating various disorders related to social behavior, anxiety, and stress. In preclinical studies, CE-224,535 has been shown to improve social behavior in animal models of autism, schizophrenia, and social anxiety disorder. Additionally, CE-224,535 has been shown to reduce stress-induced behaviors in animal models of stress and anxiety disorders.